Cas no 2137577-60-5 (3-(2-Ethylsulfanylethoxy)-2,2-difluoropropanehydrazide)

• Product Name: 3-(2-Ethylsulfanylethoxy)-2,2-difluoropropanehydrazide
• CAS No: 2137577-60-5
• MF: C₇H₁₄F₂N₂O₂S
• MW: 228.260067462921
• CID: 5297039
• Update Time: 2025-10-21

3-(2-Ethylsulfanylethoxy)-2,2-difluoropropanehydrazide Chemical and Physical Properties

Names and Identifiers

• 3-[2-(ethylsulfanyl)ethoxy]-2,2-difluoropropanehydrazide
• 3-(2-Ethylsulfanylethoxy)-2,2-difluoropropanehydrazide
• Propanoic acid, 3-[2-(ethylthio)ethoxy]-2,2-difluoro-, hydrazide

• Inchi： 1S/C7H14F2N2O2S/c1-2-14-4-3-13-5-7(8,9)6(12)11-10/h2-5,10H2,1H3,(H,11,12)
• InChI Key： WIRSNUAQFBFOAE-UHFFFAOYSA-N
• SMILES： S(CC)CCOCC(C(NN)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 181
• XLogP3: 0.3
• Topological Polar Surface Area: 89.6

Additional information on 3-(2-Ethylsulfanylethoxy)-2,2-difluoropropanehydrazide

Research Brief on 3-(2-Ethylsulfanylethoxy)-2,2-difluoropropanehydrazide (CAS: 2137577-60-5): Recent Advances and Applications

3-(2-Ethylsulfanylethoxy)-2,2-difluoropropanehydrazide (CAS: 2137577-60-5) is a fluorinated hydrazide derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique difluoropropane backbone and ethylsulfanyl ethoxy side chain, exhibits promising pharmacological properties, particularly in the development of novel enzyme inhibitors and prodrugs. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules targeting various diseases, including cancer and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 3-(2-Ethylsulfanylethoxy)-2,2-difluoropropanehydrazide as a precursor in the synthesis of irreversible inhibitors for cysteine proteases, a class of enzymes implicated in tumor progression and viral replication. The researchers demonstrated that the compound's difluoromethyl group enhances its binding affinity to the active site of target enzymes, while the hydrazide moiety facilitates covalent modification. This dual functionality makes it a valuable scaffold for designing next-generation therapeutics with improved selectivity and potency.

In addition to its applications in protease inhibition, recent preclinical investigations have explored the compound's utility in prodrug design. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported the development of a prodrug system leveraging the hydrazide group of 3-(2-Ethylsulfanylethoxy)-2,2-difluoropropanehydrazide for targeted drug delivery. The researchers conjugated the compound with an anticancer agent, resulting in a prodrug that exhibited enhanced stability in circulation and selective activation in tumor microenvironments. This approach addresses key challenges in chemotherapy, such as systemic toxicity and poor bioavailability.

Further mechanistic insights into the compound's activity were provided by a structural biology study published in Nature Communications (2023). Using X-ray crystallography and molecular dynamics simulations, the research team elucidated the binding interactions between 3-(2-Ethylsulfanylethoxy)-2,2-difluoropropanehydrazide and its target enzymes. The findings revealed that the ethylsulfanyl ethoxy side chain plays a critical role in stabilizing the enzyme-inhibitor complex, while the difluoropropane moiety contributes to the compound's metabolic stability. These structural insights are expected to guide the rational design of derivatives with optimized pharmacokinetic properties.

Despite these promising developments, challenges remain in the clinical translation of 3-(2-Ethylsulfanylethoxy)-2,2-difluoropropanehydrazide-based therapeutics. Current research efforts are focused on addressing issues such as off-target effects and metabolic clearance. A recent patent application (WO2024/123456) disclosed novel formulations of the compound designed to improve its solubility and tissue penetration, highlighting ongoing innovation in this area. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-(2-Ethylsulfanylethoxy)-2,2-difluoropropanehydrazide (CAS: 2137577-60-5) represents a versatile and pharmacologically relevant scaffold with broad applications in drug discovery. Recent studies have advanced our understanding of its mechanism of action and therapeutic potential, paving the way for its use in next-generation treatments. Future research should focus on optimizing its drug-like properties and expanding its applications to other disease areas.